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Compound of Interest

Compound Name:
3-(1-Benzofuran-2-yl)-3-

oxopropanenitrile

Cat. No.: B1294652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 3-(1-Benzofuran-2-yl)-3-oxopropanenitrile. Due to the

limited availability of data for this specific molecule, this guide also includes information on

closely related benzofuran derivatives to provide a broader context for its potential applications

and mechanisms of action.

Chemical Identity and Properties
IUPAC Name: 3-(1-Benzofuran-2-yl)-3-oxopropanenitrile[1][2]

Synonyms:

2-Cyanoacetylbenzofuran

β-Oxo-2-benzofuranepropanenitrile

3-Oxo-3-(benzofuran-2-yl)propanenitrile

2-(Cyanoacetyl)benzofuran

Chemical Structure:
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Synthesis Workflow

2-Acetylbenzofuran + Diethyl Carbonate

Reaction with Sodium Ethoxide in Anhydrous Solvent

Reflux

Acidic Workup and Extraction

Drying and Solvent Evaporation

Column Chromatography Purification

3-(1-Benzofuran-2-yl)-3-oxopropanenitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MTT Assay Workflow

Seed Cancer Cells in 96-well Plates

Treat Cells with Compound

Incubate for 24-72 hours

Add MTT Reagent

Incubate for 2-4 hours

Solubilize Formazan with DMSO

Measure Absorbance

Calculate Cell Viability and IC₅₀
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Potential Apoptotic Pathway of Benzofuran Derivatives

Benzofuran Derivative

↑ Intracellular ROS

Mitochondrial Dysfunction

Release of Cytochrome c

Apaf-1 Activation

Caspase-9 Activation

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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